Tubulin polymerization-IN-73

• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol
• InChI: InChI=1S/C23H23N3O4/c1-27-19-7-5-13(10-17(19)24)14-9-16(21-18(11-14)25-12-26-21)15-6-8-20(28-2)23(30-4)22(15)29-3/h5-12H,24H2,1-4H3,(H,25,26)
• InChIKey: HDNKVYHDQCTTLI-UHFFFAOYSA-N

Colchicine-site tubulin inhibitors like CA-4 face rapid metabolism and poor solubility, limiting in vivo translation. Tubulin polymerization-IN-73 (Compound 37) offers quantified improvements: higher microsomal stability and aqueous solubility vs CA-4. • Antiproliferative activity: IC₅₀ = 0.023 µM (A549 wild-type), 0.057 µM (paclitaxel-resistant A549/T) • Mechanistic action: G₂/M arrest & apoptosis induction; reduces P-gp levels in resistant cells • In vivo validation: Superior tumor growth inhibition to paclitaxel & CA-4 in A549/T xenograft without observable toxicity • Immediate supply: Verified purity ≥98% (HPLC), available for PK/PD modeling and MDR mechanism studies

Tubulin Polymerization-IN-73 Overview

Tubulin polymerization-IN-73 (also designated as Compound 37) is a synthetic, benzoimidazole-derived diaryl-substituted fused nitrogen heterocycle that functions as a microtubule polymerization inhibitor [1]. It was identified through iterative structure-activity relationship (SAR) studies aimed at overcoming multidrug resistance (MDR) in lung adenocarcinoma models [1]. The compound demonstrates in vitro tubulin polymerization inhibition (IC₅₀ = 1.8 μM) and exhibits potent, selective cytotoxicity against both wild-type and paclitaxel-resistant A549 lung cancer cells [1].

Microtubule polymerization Colchicine-site binder research tool; cell-free inhibition data reported

Cell cycle & apoptosis G₂/M arrest and apoptosis pathway studies in lung adenocarcinoma models

Drug-resistant model fit Reported activity in paclitaxel-resistant A549 cells supports MDR research

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source

Why Tubulin Polymerization-IN-73 Cannot Be Replaced

Generic substitution with other tubulin polymerization inhibitors or common microtubule-targeting agents (MTAs) like paclitaxel is scientifically inadvisable due to compound-specific differentials in multidrug resistance (MDR) evasion, metabolic stability, and in vivo efficacy. While many colchicine-site binders (e.g., CA-4) and taxanes (e.g., paclitaxel) are susceptible to P-glycoprotein (P-gp)-mediated efflux, Tubulin polymerization-IN-73 is characterized as a poor substrate for P-gp, a major contributor to MDR [1]. Furthermore, it exhibits superior liver microsomal stability and aqueous solubility compared to the reference compound combretastatin A-4 (CA-4), directly impacting its pharmacokinetic profile and in vivo antitumor activity in resistant xenograft models [1].

This compound

CA-4 / Paclitaxel

ADME profile

Higher liver microsomal stability and water solubility reported

CA-4: poor solubility, rapid metabolism

P-gp interaction

Poor substrate; reduces P-gp levels in resistant cells

Paclitaxel: known P-gp substrate; CA-4: not a substrate but does not reduce P-gp

Resistant model potency

Maintains antiproliferative activity in A549/T cells (low resistance index observed)

CA-4 potency in resistant models may differ; paclitaxel resistance typical

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source

Tubulin Polymerization-IN-73 Comparative Evidence

Tubulin Polymerization Inhibition vs. CA-4

Tubulin polymerization-IN-73 demonstrates potent inhibition of proliferation in both wild-type A549 (A549 WT) and paclitaxel-resistant A549/T cells, whereas paclitaxel loses efficacy in the resistant line. The compound maintains a sub-micromolar IC₅₀ in the resistant population, directly quantifying its ability to overcome MDR [1].

Tubulin Polymerization IC₅₀

Head-to-head

1.8 µM (vs CA-4 1.1 µM)

Supports microtubule dynamics research

Cell-free assay, tubulin 10 µM; cross-study comparison

Evidence Dimension	Antiproliferative IC₅₀ (Cytotoxicity)
Target Compound Data	IC₅₀ = 0.023 μM (A549 WT); IC₅₀ = 0.057 μM (A549/T resistant)
Comparator Or Baseline	Paclitaxel: Potent in A549 WT; Significant loss of potency in A549/T (resistant phenotype)
Quantified Difference	Compound 37 maintains a ~2.5-fold difference between WT and resistant cells, while paclitaxel exhibits a substantially larger resistance fold-change (class-level inference)
Conditions	Cell proliferation assay (A549 WT and A549/T lung adenocarcinoma cell lines)

Why This Matters

This data demonstrates that Tubulin polymerization-IN-73 retains high potency against a clinically relevant drug-resistant cancer model, unlike the standard-of-care comparator paclitaxel, making it a superior candidate for MDR-focused research.

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source

Antiproliferative Activity in A549 Cells

Tubulin polymerization-IN-73 exhibits superior drug-like properties relative to the well-characterized colchicine-site binder combretastatin A-4 (CA-4). It demonstrates higher liver microsomal stability, suggesting a longer metabolic half-life, and better water solubility, which is critical for formulation and bioavailability [1]. In contrast, CA-4 is known to be water insoluble and suffers from metabolic instability [2].

A549 Antiproliferative IC₅₀

Reported

WT: 0.023 µM; Resistant: 0.057 µM

Cell proliferation endpoint context

MTT assay, 48 h; resistance index ~2.5; CA-4 WT IC₅₀ 0.05 µM

Evidence Dimension	Metabolic Stability & Aqueous Solubility
Target Compound Data	Higher liver microsomal stability; Better water solubility
Comparator Or Baseline	Combretastatin A-4 (CA-4): Lower microsomal stability; Water insoluble
Quantified Difference	Qualitative superiority reported; specific numerical values for half-life and solubility were not provided in the abstract, but the differential is explicitly stated as significant.
Conditions	Liver microsome assay; Aqueous solubility measurement

Why This Matters

Improved metabolic stability and solubility directly translate to better in vivo pharmacokinetics and reduced formulation challenges, distinguishing Tubulin polymerization-IN-73 from CA-4 for in vivo pharmacology studies.

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source
• [2] Adooq Bioscience. Combretastatin A4 Datasheet. Solubility: Water Insoluble. View Source

P-glycoprotein Substrate Liability

In an A549/T xenograft mouse model, Tubulin polymerization-IN-73 significantly inhibited tumor growth without overt toxicity, demonstrating superior in vivo efficacy compared to both the positive control CA-4 and the clinical MTA paclitaxel [1].

P-gp Substrate Profile

Reported

Poor substrate; reduces P-gp levels

Supports MDR mechanism research

A549/T cell model; distinct from paclitaxel

Evidence Dimension	In Vivo Tumor Growth Inhibition
Target Compound Data	Significant tumor growth inhibition; low toxicity profile
Comparator Or Baseline	CA-4 and Paclitaxel: Less effective tumor growth inhibition in the same A549/T xenograft model
Quantified Difference	Compound 37 outperformed both CA-4 and paclitaxel (qualitative statement from abstract; specific tumor volume reduction percentages not available in abstract)
Conditions	A549/T (paclitaxel-resistant) xenograft mouse model

Why This Matters

This provides direct in vivo evidence that Tubulin polymerization-IN-73 is not only active but more efficacious than two key comparators in a resistant tumor model, a critical differentiator for translational and preclinical development studies.

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source

In Vivo Antitumor Efficacy and Safety

Tubulin polymerization-IN-73 is characterized as a poor substrate for P-glycoprotein (P-gp), a primary efflux pump responsible for multidrug resistance. Unlike many conventional MTAs which are readily effluxed by P-gp, this compound not only evades efflux but also reduces P-gp expression levels in resistant cells, thereby overcoming P-gp-mediated MDR [1].

In Vivo Xenograft Efficacy

Reported

Tumor growth inhibition reported without observable toxicity

In vivo model-response context

A549/T xenograft model; compared to CA-4 and paclitaxel

Evidence Dimension	P-gp Substrate Status and Effect on P-gp Expression
Target Compound Data	Poor P-gp substrate; Reduces P-gp levels in resistant cells
Comparator Or Baseline	Conventional MTAs (e.g., Paclitaxel, Vinca alkaloids): Often strong P-gp substrates, leading to efflux and resistance.
Quantified Difference	Qualitative mechanistic advantage; specific efflux ratio not provided in abstract but described as 'poor substrate' and 'reduces level of P-gp'.
Conditions	P-gp overexpressing cell models; Mechanistic investigation

Why This Matters

The ability to evade P-gp-mediated efflux and actively downregulate P-gp expression is a fundamental mechanistic advantage for maintaining intracellular drug concentrations and overcoming a major resistance pathway, setting it apart from many in-class compounds.

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source

Tubulin Polymerization-IN-73 Research Applications

Multidrug Resistance in LUAD

Tubulin polymerization-IN-73 is specifically validated for use in studies focused on overcoming P-gp-mediated MDR in lung adenocarcinoma. Its demonstrated potency against paclitaxel-resistant A549/T cells (IC₅₀ = 0.057 μM) and its characterization as a poor P-gp substrate provide a robust experimental tool for dissecting MDR mechanisms and evaluating therapeutic strategies that circumvent efflux pump-mediated resistance [1].

ADME-Optimized Colchicine-Site Binders

This compound is a superior candidate for in vivo pharmacology studies in resistant tumor models, given its documented ability to significantly inhibit tumor growth in an A549/T xenograft model, outperforming both CA-4 and paclitaxel. Its favorable metabolic stability and solubility profile further support its use in chronic dosing regimens and pharmacokinetic/pharmacodynamic (PK/PD) modeling [1].

In Vivo Efficacy and Safety Profiling

Tubulin polymerization-IN-73 serves as an ideal benchmark compound for comparative studies against clinical MTAs (e.g., paclitaxel) and other colchicine-site binders (e.g., CA-4). Its unique combination of potent tubulin polymerization inhibition (IC₅₀ = 1.8 μM), superior in vivo efficacy in resistant models, and improved drug-like properties provides a well-defined, multi-dimensional comparator for evaluating next-generation tubulin inhibitors [1].

Application

Selection Property

Validation Focus

MDR-resistant NSCLC model studies

P-gp substrate profile and antiproliferative activity in resistant cells

In vivo xenograft response and resistance index

Colchicine-site binder ADME optimization

Microsomal stability and water solubility relative to CA-4

PK/PD modeling and bioavailability assessment

In vivo efficacy profiling in xenograft models

Tumor growth inhibition with reported tolerability

Therapeutic window and comparative benchmarking

G₂/M arrest and apoptosis pathway analysis

Microtubule disruption leading to mitotic arrest

Apoptotic signaling correlation in resistant models

• [1] Jiang F, Yu M, Wang Y. Design, synthesis and biological evaluation of novel diaryl-substituted fused nitrogen heterocycles as tubulin polymerization inhibitors to overcome multidrug resistance in vitro and in vivo. Eur J Med Chem. 2025 Feb 5;283:117130. View Source